molecular formula C25H38O12 B1250045 Eurycomaoside

Eurycomaoside

Cat. No. B1250045
M. Wt: 530.6 g/mol
InChI Key: TYXFVKGQQWDJKA-ZCGIWQPNSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Eurycomaoside is a natural product found in Eurycoma longifolia with data available.

Scientific Research Applications

Ethnobotany and Pharmacological Importance

Eurycomaoside is a key bioactive compound found in Eurycoma longifolia, also known as Tongkat Ali, a medicinal plant in Southeast Asia. This plant, including its component eurycomaoside, has been studied for its diverse pharmacological properties. The research indicates that Eurycoma longifolia exhibits antimalarial, aphrodisiac, anti-diabetic, antimicrobial, and anti-pyretic activities. The compounds in this plant, including alkaloids and quassinoids like eurycomaoside, contribute significantly to these effects (Bhat & Karim, 2010).

Pharmacological Review

Further studies have reviewed the ergogenic effects of Eurycoma longifolia, highlighting its use in enhancing sexuality, fertility, and general health. It's been found to possess anti-inflammatory, antimalarial, antimicrobial, and antioxidant properties, with eurycomaoside being one of the quassinoids responsible for these beneficial effects. This compound has been reported to increase muscle strength, endurance, and reduce anxiety and stress (Khanijo & Jiraungkoorskul, 2016).

Molecular Genetics and Pharmacology

On a molecular level, genetic diversity studies in Eurycoma longifolia have revealed the presence of single nucleotide polymorphisms (SNPs) which can be associated with the occurrence of bioactive compounds like eurycomaoside. These markers are instrumental in identifying genetic fingerprints that correlate with the presence of such bioactive metabolites (Osman et al., 2003).

Anticancer Potential

Eurycomaoside's role in cancer treatment has been explored, with studies indicating that Eurycoma longifolia and its compounds, including eurycomaoside, have shown promising anti-proliferative and anticancer efficacies against various human cancers. Specifically, eurycomanone, a major compound in Eurycoma longifolia, displayed strong anticancer efficacy, suggesting a potential role for eurycomaoside in this aspect as well (Thu et al., 2017).

Antimicrobial Activity

The antimicrobial activity of Eurycoma longifolia, containing eurycomaoside, has been evaluated, with studies showing significant antimicrobial effects against various bacteria and fungi. This suggests a potential for eurycomaoside in developing natural antimicrobial agents (Khanam et al., 2015).

properties

Product Name

Eurycomaoside

Molecular Formula

C25H38O12

Molecular Weight

530.6 g/mol

IUPAC Name

(1R,2R,3R,6R,7S,8R,9S,12S,13R,14R,15R,16R)-6,8,14,15-tetrahydroxy-2,6,13,16-tetramethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-4-en-11-one

InChI

InChI=1S/C25H38O12/c1-8-11-21(33)37-20-17(32)18-23(2,34)6-5-10(24(18,3)19(25(11,20)4)15(30)12(8)27)36-22-16(31)14(29)13(28)9(7-26)35-22/h5-6,8-20,22,26-32,34H,7H2,1-4H3/t8-,9-,10-,11-,12-,13-,14+,15+,16-,17-,18+,19-,20-,22+,23-,24+,25+/m1/s1

InChI Key

TYXFVKGQQWDJKA-ZCGIWQPNSA-N

Isomeric SMILES

C[C@H]1[C@H]([C@@H]([C@@H]2[C@]3([C@@H](C=C[C@@]([C@@H]3[C@H]([C@@H]4[C@]2([C@H]1C(=O)O4)C)O)(C)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)O)O

SMILES

CC1C(C(C2C3(C(C=CC(C3C(C4C2(C1C(=O)O4)C)O)(C)O)OC5C(C(C(C(O5)CO)O)O)O)C)O)O

Canonical SMILES

CC1C(C(C2C3(C(C=CC(C3C(C4C2(C1C(=O)O4)C)O)(C)O)OC5C(C(C(C(O5)CO)O)O)O)C)O)O

synonyms

eurycomaoside

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Eurycomaoside
Reactant of Route 2
Eurycomaoside
Reactant of Route 3
Eurycomaoside
Reactant of Route 4
Eurycomaoside
Reactant of Route 5
Eurycomaoside
Reactant of Route 6
Eurycomaoside

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.